Mono(1-ethylpentyl) Phthalate-d4
Description
Mono(1-ethylpentyl) Phthalate-d4 is a deuterated analog of mono(1-ethylpentyl) phthalate, a metabolite of di(1-ethylpentyl) phthalate. The deuterium labeling (four hydrogen atoms replaced with deuterium) enhances its utility as an internal standard in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its isotopic purity (>95% deuterium substitution) minimizes interference during quantification, enabling precise tracking of phthalate metabolites in environmental, biological, and industrial samples .
Properties
Molecular Formula |
C₁₅H₁₆D₄O₄ |
|---|---|
Molecular Weight |
268.34 |
Synonyms |
1,2-Benzenedicarboxylic Acid 1-(1-Ethylpentyl) Ester-d4; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- Alkyl Chain Variations: this compound features a branched 1-ethylpentyl group, distinguishing it from linear-chain analogs like Mono(4-carboxybutyl) Phthalate-d4. This branching affects chromatographic retention times and ionization efficiency in MS .
- Functional Groups: Mono(4-oxopentyl)phthalate-d4 contains a ketone group, making it more polar than this compound, which influences its solubility and metabolic pathways .
- Applications: While most deuterated phthalates serve as internal standards, Monooctyl phthalate-d4 uniquely exhibits anti-mycobacterial activity, expanding its use beyond analytical chemistry .
Analytical Performance
- Isotopic Purity: High purity (>95%) is critical for minimizing background noise.
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